Cas no 870822-89-2 (Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester)

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester structure
870822-89-2 structure
Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester
870822-89-2
C16H24N2O4
308.37276
835721
57882751

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Properties

Names and Identifiers

    • Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-, 1,1-dimethylethyl ester
    • (S)-TERT-BUTYL 2-(1-(4-(ETHOXYCARBONYL)PHENYL)ETHYL)HYDRAZINECARBOXYLATE
    • ethyl 4-[(1S)-1-(2-tert-butoxycarbonylhydrazino)ethyl]benzoate
    • UMABWHANJGIRER-NSHDSACASA-N
    • (S)-tert-Butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
    • 870822-89-2
    • CS-0005763
    • tert-Butyl (S)-2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazine-1-carboxylate
    • SCHEMBL2662875
    • +Expand
    • UMABWHANJGIRER-NSHDSACASA-N
    • InChI=1S/C16H24N2O4/c1-6-21-14(19)13-9-7-12(8-10-13)11(2)17-18-15(20)22-16(3,4)5/h7-11,17H,6H2,1-5H3,(H,18,20)/t11-/m0/s1
    • CCOC(C1=CC=C([C@@H](NNC(OC(C)(C)C)=O)C)C=C1)=O

Computed Properties

  • 308.17360725g/mol
  • 2
  • 6
  • 9
  • 308.17360725g/mol
  • 22
  • 371
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 2.8
  • 76.7Ų

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Ethanol ,  Heptane
Reference
Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes
Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid monohydrate ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  10 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate ,  Water ;  1 h, rt
2.1 Solvents: Ethanol ,  Heptane
Reference
Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes
Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Toluene ;  overnight, 80 °C
2.1 Reagents: p-Toluenesulfonic acid monohydrate ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  10 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate ,  Water ;  1 h, rt
3.1 Solvents: Ethanol ,  Heptane
Reference
Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes
Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Raw materials

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Preparation Products

Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Tanke Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
CANG ZHOU KANGRUI PHARMA CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk